[3-[(E)-[2-(4-phenylphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

• CAS No.: 765291-60-9
• Molecular Formula: C29H22Cl2N2O4
• Molecular Weight: 533.4 g/mol
• IUPAC Name: [3-[(E)-[2-(4-phenylphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C29H22Cl2N2O4/c1-19(36-24-13-10-22(11-14-24)21-7-3-2-4-8-21)28(34)33-32-18-20-6-5-9-25(16-20)37-29(35)26-15-12-23(30)17-27(26)31/h2-19H,1H3,(H,33,34)/b32-18+
• InChI Key: QOSHPLITCDRQHC-KCSSXMTESA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC(=CC=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OC3=CC=C(C=C3)C4=CC=CC=C4
• Canonical SMILES: CC(C(=O)NN=CC1=CC(=CC=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OC3=CC=C(C=C3)C4=CC=CC=C4

Description

[3-[(E)-[2-(4-phenylphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate: is a complex organic compound that features a combination of aromatic rings, hydrazine derivatives, and ester functionalities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-[(E)-[2-(4-phenylphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate typically involves multiple steps:

Formation of the hydrazone intermediate: This step involves the reaction of 4-phenylphenol with propanoyl chloride to form 4-phenylphenoxypropanoyl chloride. This intermediate is then reacted with hydrazine hydrate to form the hydrazone derivative.

Esterification: The hydrazone intermediate is then reacted with 3-formylphenyl 2,4-dichlorobenzoate under basic conditions to form the final product. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the ester bond.

Industrial Production Methods

Industrial production of this